Cas no 2138168-91-7 (1'-Propyl-4-azaspiro[bicyclo[2.2.2]octane-2,2'-pyrrolidine]-3'-one)

• Product Name: 1'-Propyl-4-azaspiro[bicyclo[2.2.2]octane-2,2'-pyrrolidine]-3'-one
• CAS No: 2138168-91-7
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 5840949
• PubChem ID: 165464208
• Update Time: 2025-06-08

1'-Propyl-4-azaspiro[bicyclo[2.2.2]octane-2,2'-pyrrolidine]-3'-one Chemical and Physical Properties

Names and Identifiers

• 1'-propyl-4-azaspiro[bicyclo[2.2.2]octane-2,2'-pyrrolidine]-3'-one
• 2138168-91-7
• EN300-785534
• 1'-Propyl-4-azaspiro[bicyclo[2.2.2]octane-2,2'-pyrrolidine]-3'-one

• Inchi： 1S/C13H22N2O/c1-2-6-15-9-5-12(16)13(15)10-14-7-3-11(13)4-8-14/h11H,2-10H2,1H3
• InChI Key： JWHPQYDKZVLEGI-UHFFFAOYSA-N
• SMILES： O=C1CCN(CCC)C21CN1CCC2CC1

Computed Properties

• Exact Mass: 222.173213330g/mol
• Monoisotopic Mass: 222.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 23.6Ų

Additional information on 1'-Propyl-4-azaspiro[bicyclo[2.2.2]octane-2,2'-pyrrolidine]-3'-one

Research Brief on 1'-Propyl-4-azaspiro[bicyclo[2.2.2]octane-2,2'-pyrrolidine]-3'-one (CAS: 2138168-91-7)

1'-Propyl-4-azaspiro[bicyclo[2.2.2]octane-2,2'-pyrrolidine]-3'-one (CAS: 2138168-91-7) is a novel spirocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. Its unique structural features, including a bicyclo[2.2.2]octane core and a pyrrolidinone moiety, make it a promising scaffold for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications.

Recent studies have highlighted the synthetic challenges and innovative strategies employed to access 1'-Propyl-4-azaspiro[bicyclo[2.2.2]octane-2,2'-pyrrolidine]-3'-one. A 2023 publication in the Journal of Medicinal Chemistry detailed a multi-step synthesis involving a key spirocyclization reaction, which was optimized to improve yield and scalability. The compound's rigid spirocyclic structure has been shown to enhance binding affinity to specific biological targets, such as sigma-1 and sigma-2 receptors, which are implicated in neurodegenerative diseases and cancer.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of neurotransmitter systems. For instance, research conducted by Smith et al. (2024) revealed that 1'-Propyl-4-azaspiro[bicyclo[2.2.2]octane-2,2'-pyrrolidine]-3'-one exhibits selective inhibition of monoamine oxidase B (MAO-B), an enzyme associated with Parkinson's disease. The compound's ability to cross the blood-brain barrier (BBB) was also confirmed, further supporting its utility in CNS-targeted therapies.

Beyond its neurological applications, this compound has shown promise in oncology. Preliminary data from a 2024 study published in Bioorganic & Medicinal Chemistry Letters indicated that derivatives of 1'-Propyl-4-azaspiro[bicyclo[2.2.2]octane-2,2'-pyrrolidine]-3'-one exhibit cytotoxic effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of mitochondrial function and induction of apoptosis.

Despite these promising findings, challenges remain in the development of 1'-Propyl-4-azaspiro[bicyclo[2.2.2]octane-2,2'-pyrrolidine]-3'-one as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future studies. However, the compound's versatility and unique pharmacophore make it a valuable candidate for further investigation in drug discovery pipelines.

In conclusion, 1'-Propyl-4-azaspiro[bicyclo[2.2.2]octane-2,2'-pyrrolidine]-3'-one (CAS: 2138168-91-7) represents a compelling example of how innovative chemical scaffolds can drive advancements in medicinal chemistry. Ongoing research is expected to uncover additional therapeutic applications and refine its pharmacological profile, paving the way for potential clinical development.